Cas no 1017-09-0 (5-butyl-3-phenyl-4,5-dihydro-1,2-oxazole)

• Product Name: 5-butyl-3-phenyl-4,5-dihydro-1,2-oxazole
• CAS No: 1017-09-0
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1130361
• PubChem ID: 11138176
• Update Time: 2025-04-20

5-butyl-3-phenyl-4,5-dihydro-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-butyl-3-phenyl-4,5-dihydro-1,2-oxazole
• SureCN10411521
• 5-Butyl-3-phenyl-2-isoxazolin
• 5-butyl-3-phenyl-4,5-dihydro-isoxazole
• 5-butyl-3-phenyl-2-isoxazoline
• CTK0D9446
• 3-Phenyl-5-butyl-isoxazolin-2
• Isoxazole, 5-butyl-4,5-dihydro-3-phenyl-
• 5-butyl-3-phenyl-4,5-dihydroisoxazole
• SureCN10411521; 5-Butyl-3-phenyl-2-isoxazolin; 5-butyl-3-phenyl-4,5-dihydro-isoxazole; 5-butyl-3-phenyl-2-isoxazoline; CTK0D9446; 3-Phenyl-5-butyl-isoxazolin-2; Isoxazole, 5-butyl-4,5-dihydro-3-phenyl-; 5-butyl-3-phenyl-4,5-dihydroisoxazole;
• DTXSID80456586
• 1017-09-0
• SCHEMBL10411521

• Inchi： 1S/C13H17NO/c1-2-3-9-12-10-13(14-15-12)11-7-5-4-6-8-11/h4-8,12H,2-3,9-10H2,1H3
• InChI Key： ZEWAYBWKLIQBKM-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=CC=CC=2)=N1)CCCC

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59